Cas no 350997-11-4 (Methyl 2-amino-4-(2-chlorophenyl)thiophene-3-carboxylate)

• Product Name: Methyl 2-amino-4-(2-chlorophenyl)thiophene-3-carboxylate
• CAS No: 350997-11-4
• MF: C₁₂H₁₀ClNO₂S
• MW: 267.731300830841
• MDL: MFCD01923581
• CID: 853432
• PubChem ID: 874721
• Update Time: 2025-10-23

Methyl 2-amino-4-(2-chlorophenyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4-(2-chlorophenyl)thiophene-3-carboxylate
• 2-AMINO-4-(2-CHLORO-PHENYL)-THIOPHENE-3-CARBOXYLIC ACID METHYL ESTER
• SB67038
• CHEMBL600494
• 2-Amino-4-(2-chlorophenyl)thiophene-3-carboxylic acid methyl ester
• Z104508128
• CCG-14276
• AK-968/15359930
• AKOS000220104
• methyl 2-amino-4-(2-chlorophenyl)-3-thiophenecarboxylate
• AB00102912-01
• CBMicro_021131
• CS-0308904
• GNF-Pf-1363
• J-019877
• STK424903
• DTXSID50358023
• VS-05413
• EN300-13922
• BBL016617
• SCHEMBL8198873
• DB-029017
• MFCD01923581
• ALBB-001675
• SR-01000228695-1
• BIM-0021191.P001
• SR-01000228695
• 350997-11-4

• MDL： MFCD01923581
• Inchi： 1S/C12H10ClNO2S/c1-16-12(15)10-8(6-17-11(10)14)7-4-2-3-5-9(7)13/h2-6H,14H2,1H3
• InChI Key： ICMQOSDBGOSLFT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=CSC(=C1C(=O)OC)N

Computed Properties

• Exact Mass: 267.01200
• Monoisotopic Mass: 267.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 80.56000
• LogP: 4.01850

Methyl 2-amino-4-(2-chlorophenyl)thiophene-3-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Methyl 2-amino-4-(2-chlorophenyl)thiophene-3-carboxylate

Comprehensive Overview of Methyl 2-amino-4-(2-chlorophenyl)thiophene-3-carboxylate (CAS No. 350997-11-4)

Methyl 2-amino-4-(2-chlorophenyl)thiophene-3-carboxylate (CAS No. 350997-11-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its thiophene core and 2-chlorophenyl substitution, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features, including the ester and amino functional groups, make it a valuable building block for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like Methyl 2-amino-4-(2-chlorophenyl)thiophene-3-carboxylate has surged due to their role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its potential to modulate biological pathways, addressing challenges such as drug resistance and inflammatory diseases. The compound's CAS No. 350997-11-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of Methyl 2-amino-4-(2-chlorophenyl)thiophene-3-carboxylate typically involves multistep organic reactions, including cyclization and esterification. Its chlorophenyl moiety enhances lipophilicity, which is critical for improving bioavailability in drug formulations. This property aligns with the growing focus on ADME optimization (Absorption, Distribution, Metabolism, Excretion) in medicinal chemistry, a topic widely discussed in pharma forums and research publications.

From an industrial perspective, CAS 350997-11-4 is often highlighted in patents related to crop protection chemicals and veterinary medicines. Its thiophene derivative structure contributes to its efficacy in targeting pests and pathogens, resonating with the agrochemical sector's push for sustainable solutions. Environmental compatibility and low toxicity profiles are key considerations driving its adoption.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing Methyl 2-amino-4-(2-chlorophenyl)thiophene-3-carboxylate. These methods ensure purity and consistency, which are critical for regulatory compliance and GMP standards. The compound's stability under various pH conditions and thermal properties are also subjects of ongoing research, particularly for formulation scientists.

In the context of green chemistry, efforts to optimize the synthesis of CAS 350997-11-4 using catalytic methods or biocatalysts are gaining traction. This aligns with global trends toward reducing synthetic waste and improving atom economy. Such innovations are frequently explored in webinars and conference proceedings, underscoring the compound's role in advancing sustainable practices.

For suppliers and distributors, Methyl 2-amino-4-(2-chlorophenyl)thiophene-3-carboxylate represents a niche but growing market segment. Its custom synthesis and scalability are common queries in B2B platforms, reflecting commercial interest. Quality certifications like ISO and REACH compliance are often emphasized in product listings to meet buyer expectations.

In summary, Methyl 2-amino-4-(2-chlorophenyl)thiophene-3-carboxylate (CAS No. 350997-11-4) exemplifies the intersection of synthetic chemistry and applied life sciences. Its multifaceted applications, from drug development to agrochemical innovation, position it as a compound of enduring scientific and industrial value. As research evolves, its potential to address global health and agricultural challenges will likely expand further.